Cas no 1214346-81-2 (2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid)

• Product Name: 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid
• CAS No: 1214346-81-2
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 4998542
• Update Time: 2025-05-24

2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-2-nitrobiphenyl-5-carboxylic acid
• 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid

• Inchi： 1S/C13H8FNO4/c14-11-4-2-1-3-9(11)10-7-8(13(16)17)5-6-12(10)15(18)19/h1-7H,(H,16,17)
• InChI Key： BFDPCVINNOHODX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 3
• Topological Polar Surface Area: 83.1

Additional information on 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid

Recent Advances in the Application of 2'-Fluoro-2-nitrobiphenyl-5-carboxylic Acid (CAS: 1214346-81-2) in Chemical Biology and Pharmaceutical Research

The compound 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid (CAS: 1214346-81-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic carboxylic acid derivative, characterized by its unique fluoro and nitro substituents, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the design of enzyme inhibitors, fluorescent probes, and targeted therapeutics, making it a compound of considerable interest to researchers.

One of the most notable applications of 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid is its use in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), a key enzyme in the viral replication cycle. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the fluoro and nitro groups enhance the compound's affinity for the protease active site. These findings suggest potential applications in antiviral drug development.

In addition to its role in antiviral research, 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid has been employed in the design of fluorescent probes for imaging applications. A recent publication in Analytical Chemistry described the synthesis of a novel probe based on this compound, which exhibits high selectivity for reactive oxygen species (ROS) in live cells. The probe's fluorescence properties were attributed to the electron-withdrawing effects of the nitro group, which stabilizes the excited state and enhances emission intensity. This innovation opens new avenues for studying oxidative stress in biological systems.

Further research has explored the compound's utility in targeted drug delivery systems. A 2024 study in Bioconjugate Chemistry reported the conjugation of 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid to a tumor-targeting peptide, resulting in a prodrug with enhanced specificity for cancer cells. The prodrug demonstrated controlled release of the active drug moiety under acidic conditions, mimicking the tumor microenvironment. This approach holds promise for improving the therapeutic index of anticancer agents while minimizing off-target effects.

The synthetic versatility of 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid has also been highlighted in recent work on metal-organic frameworks (MOFs). Researchers have incorporated this compound into MOF structures to create materials with tunable porosity and catalytic activity. A study in ACS Applied Materials & Interfaces showcased the use of these MOFs in heterogeneous catalysis for pharmaceutical synthesis, achieving high yields and selectivity under mild conditions. This advancement underscores the compound's potential in green chemistry and sustainable drug manufacturing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid. Issues such as metabolic stability and bioavailability require further investigation, as noted in a recent review in Drug Discovery Today. Future research directions may include structural modifications to improve solubility and reduce toxicity, as well as in vivo studies to validate therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.

In conclusion, 2'-Fluoro-2-nitrobiphenyl-5-carboxylic acid (CAS: 1214346-81-2) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, reflecting its adaptability and utility. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.